Cas no 336624-08-9 (4'-Amino-2',6'-dibromoacetanilide)

• Product Name: 4'-Amino-2',6'-dibromoacetanilide
• CAS No: 336624-08-9
• MF: C₈H₈Br₂N₂O
• MW: 307.969920158386
• CID: 92746
• PubChem ID: 24212084
• Update Time: 2025-08-05

4'-Amino-2',6'-dibromoacetanilide Chemical and Physical Properties

Names and Identifiers

• 4'-Amino-2',6'-dibromoacetanilide
• 4-AMINO-2,6-DIBROMOACETANILIDE
• N-(4-amino-2,6-dibromophenyl)acetamide
• 2.6-Dibrom-4-amino-acetanilid
• 2.6-Dibrom-N1-acetyl-p-phenylendiamin
• acetic acid-(4-amino-2,6-dibromo-anilide)
• Essigsaeure-(4-amino-2,6-dibrom-anilid)
• I04-9821
• N1-Acetyl-2.6-dibrom-phenylendiamin-(1.4)
• SCHEMBL14415150
• AS-76210
• 336624-08-9
• DTXSID40639954
• 4-Acetamido-3,5-dibromoaniline
• AKOS009157800
• 5,6,7,12-Tetrahydrodibenzo[a,d][8]annulen-12-ol

• MDL： MFCD02683078
• Inchi： 1S/C8H8Br2N2O/c1-4(13)12-8-6(9)2-5(11)3-7(8)10/h2-3H,11H2,1H3,(H,12,13)
• InChI Key： IVRWBDFGHCBGBF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(C)=O)Br)N

Computed Properties

• Exact Mass: 305.90000
• Monoisotopic Mass: 305.90034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: White or light brown crystalline powder
• Density: 1.959
• Melting Point: 244-245°C
• Boiling Point: 341.1°C at 760 mmHg
• Flash Point: 160.1°C
• Refractive Index: 1.691
• PSA: 55.12000
• LogP: 3.40640
• Solubility: Insoluble in water

4'-Amino-2',6'-dibromoacetanilide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39